Cas no 1367467-96-6 (tert-butyl (+/-)-1-hydroxy-1,3-dihydro-2H-isoindole-2-carboxylate)

• Product Name: tert-butyl (+/-)-1-hydroxy-1,3-dihydro-2H-isoindole-2-carboxylate
• CAS No: 1367467-96-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 3044270
• PubChem ID: 56849681
• Update Time: 2025-04-21

tert-butyl (+/-)-1-hydroxy-1,3-dihydro-2H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (+/-)-1-hydroxy-1,3-dihydro-2H-isoindole-2-carboxylate
• tert-Butyl 1-hydroxyisoindoline-2-carboxylate
• CS-0376033
• 1367467-96-6

• Inchi： 1S/C13H17NO3/c1-13(2,3)17-12(16)14-8-9-6-4-5-7-10(9)11(14)15/h4-7,11,15H,8H2,1-3H3
• InChI Key： MHWOGQIKSLLULM-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=CC=2C1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 49.77000
• LogP: 2.36610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles